Benzalpinacolone
Benzalpinacolone
Brand Name:
Vulcanchem
CAS No.:
538-44-3
VCID:
VC21319138
InChI:
InChI=1S/C13H16O/c1-13(2,3)12(14)10-9-11-7-5-4-6-8-11/h4-10H,1-3H3/b10-9+
SMILES:
CC(C)(C)C(=O)C=CC1=CC=CC=C1
Molecular Formula:
C13H16O
Molecular Weight:
188.26 g/mol
Benzalpinacolone
CAS No.: 538-44-3
Cat. No.: VC21319138
Molecular Formula: C13H16O
Molecular Weight: 188.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 538-44-3 |
|---|---|
| Molecular Formula | C13H16O |
| Molecular Weight | 188.26 g/mol |
| IUPAC Name | (E)-4,4-dimethyl-1-phenylpent-1-en-3-one |
| Standard InChI | InChI=1S/C13H16O/c1-13(2,3)12(14)10-9-11-7-5-4-6-8-11/h4-10H,1-3H3/b10-9+ |
| Standard InChI Key | YHFHIZDYJXYXOJ-MDZDMXLPSA-N |
| Isomeric SMILES | CC(C)(C)C(=O)/C=C\C1=CC=CC=C1 |
| SMILES | CC(C)(C)C(=O)C=CC1=CC=CC=C1 |
| Canonical SMILES | CC(C)(C)C(=O)C=CC1=CC=CC=C1 |
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